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Compound of Interest

Compound Name: 3-Nitrochalcone

Cat. No.: B7762955

For Immediate Implementation: This document provides crucial safety and logistical protocols
for the handling and disposal of 3-Nitrochalcone in a laboratory setting. Adherence to these
procedures is essential for ensuring the safety of all personnel and the integrity of your
research.

3-Nitrochalcone, a yellow crystalline powder, is a valuable compound in organic synthesis and
medicinal chemistry research.[1] While its toxicological properties have not been fully
investigated, available data indicates that it can cause skin, eye, and respiratory irritation.[2][3]
[4] Therefore, cautious handling and adherence to strict safety protocols are paramount.

Hazard Identification and Classification

Different suppliers provide varying hazard classifications for 3-Nitrochalcone. To ensure the
highest level of safety, it is prudent to adopt a conservative approach and handle the compound
as a hazardous substance.

Hazard Statement GHS Classification Source
Causes skin irritation H315 [31[4]I5]
Causes serious eye irritation H319 [3114]
May cause respiratory irritation ~ H335 [31[4]

Not a hazardous substance or

[6]

mixture

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b7762955?utm_src=pdf-interest
https://www.benchchem.com/product/b7762955?utm_src=pdf-body
https://www.benchchem.com/product/b7762955?utm_src=pdf-body
https://cymitquimica.com/cas/614-48-2/
https://pim-resources.coleparmer.com/sds/99524.pdf
https://www.chemicalbook.com/msds/3-nitrochalcone.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitrochalcone
https://www.benchchem.com/product/b7762955?utm_src=pdf-body
https://www.chemicalbook.com/msds/3-nitrochalcone.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitrochalcone
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL01153~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:09:19~~3-Nitrochalcone~~
https://www.chemicalbook.com/msds/3-nitrochalcone.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitrochalcone
https://www.chemicalbook.com/msds/3-nitrochalcone.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitrochalcone
https://www.sigmaaldrich.com/SG/en/sds/aldrich/s538965?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7762955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following

equipment must be worn at all times when handling 3-Nitrochalcone.

PPE Component

Specification

Standard

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber) inspected

prior to use.

EU Directive 89/686/EEC, EN
374

Eye Protection

Tightly fitting safety goggles
with side-shields.

OSHA 29 CFR 1910.133,
European Standard EN166

Skin and Body Protection

Impervious, long-sleeved gown
that closes in the back; closed-

cuff (elastic or knit).

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is required if
exposure limits are exceeded

or if irritation is experienced.

OSHA 29 CFR 1910.134,
European Standard EN 149

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the essential steps for safely handling 3-Nitrochalcone from receipt to

use.

e Receiving and Storage:

o Upon receipt, inspect the container for any damage or leaks.

o Store in a tightly closed container in a cool, dry, and well-ventilated place.[2][3]

o Store away from incompatible materials, such as strong oxidizing agents.[2][6]

¢ Preparation and Handling:
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o All handling of 3-Nitrochalcone powder should be conducted in a well-ventilated area,
preferably within a chemical fume hood, to minimize dust generation and accumulation.[2]

[3]
o Use non-sparking tools to prevent ignition.[3]
o Avoid breathing dust and contact with skin and eyes.[2][3]

o An eyewash station and safety shower must be readily accessible in the work area.[2]

e In Case of Exposure:

o Skin Contact: Immediately flush the affected area with plenty of water for at least 15
minutes and remove contaminated clothing.[2] Seek medical attention.[2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2] Seek medical attention.[2]

o Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration.[2][3] Seek immediate medical attention.[2][3]

o Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[2][3]

Disposal Plan: Managing 3-Nitrochalcone Waste

Proper disposal of 3-Nitrochalcone and contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection:

o Collect waste material by vacuuming or sweeping and place it into a suitable, labeled, and
closed container for disposal.[2][3]

o Avoid generating dust during cleanup.[2]

e Disposal Method:
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o Dispose of the chemical waste at a licensed chemical destruction plant or through
controlled incineration with flue gas scrubbing.[3]

o Do not allow the chemical to enter drains or sewer systems.[3][7]
o Container Disposal:

o Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.

[3]

o Alternatively, puncture the packaging to render it unusable and dispose of it in a sanitary
landfill.[3]

Experimental Workflow

The following diagram illustrates the logical flow for the safe handling of 3-Nitrochalcone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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